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Compound of Interest

Compound Name: Propoxate, (S)-

Cat. No.: B12749363 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, step-by-step procedures for the safe disposal of

Propoxate, (S)-, a compound structurally similar to known anesthetics. Adherence to these

protocols is critical due to the compound's hazardous characteristics.

Key Chemical and Physical Properties
A thorough understanding of a substance's properties is the foundation of safe handling and

disposal. Below is a summary of the known quantitative data for Propoxate. It is important to

note that this data may not be specific to the (S)- isomer but is based on available information

for Propoxate.

Property Value

Molecular Formula C₁₅H₁₈N₂O₂[1][2][3][4]

Molecular Weight 258.32 g/mol [1][3]

CAS Number 61045-93-0 (for (R)-isomer)[1][2]

Purity ≥98%[2]

Formulation A 10 mg/ml solution in acetonitrile[2]
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Experimental Protocols for Disposal
The following procedures are synthesized from safety data sheets and are designed to provide

a clear, operational workflow for the disposal of Propoxate, (S)-.

Immediate Safety Precautions
Before beginning any disposal process, ensure all necessary personal protective equipment

(PPE) is worn, including gloves, protective clothing, and eye protection.[5] All handling of

Propoxate, (S)- should occur under a chemical fume hood to avoid inhalation of any dust or

vapors.[5]

Step-by-Step Disposal Procedure
Container Management: Do not mix Propoxate, (S)- waste with other chemicals.[5] All waste

material should be left in its original container, or a clearly labeled, compatible container.[5]

Waste Collection:

Spills: In the event of a spill, dike the area to prevent spreading.[6] Use a suitable

absorbent material to collect the spilled substance.[6] If the spilled material can be

recovered and used, it should be applied according to its intended use.[6] Otherwise, the

contained and solidified spill should be placed in a suitable container for disposal.[6] After

the bulk of the spill has been cleaned, decontaminate the area with water and collect the

wash water for approved disposal.[6]

Unused Product: For unused Propoxate, (S)-, the material should be disposed of as

hazardous waste.

Disposal: Waste material must be disposed of in accordance with all national and local

regulations.[5] This typically involves transferring the waste to an approved waste disposal

plant.[5] It is crucial to avoid discharging the substance into the environment, as it is very

toxic to aquatic life with long-lasting effects.[5][7][8]

Container Disposal: Uncleaned containers should be handled in the same manner as the

product itself.[5] Empty containers should be completely drained, with the label kept intact,

and given to a certified disposal contractor.[9]
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Visualizing the Disposal Workflow
To further clarify the procedural flow for the safe disposal of Propoxate, (S)-, the following

diagram outlines the key decision points and actions.
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Caption: Logical workflow for the proper disposal of Propoxate, (S)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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